Cas no 2680832-59-9 (tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate
• CAS No: 2680832-59-9
• MF: C₉H₁₁BrFN₃O₂
• MW: 292.104944467545
• CID: 5635231
• PubChem ID: 165923431
• Update Time: 2025-10-30

tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate
• 2680832-59-9
• EN300-28288593

• Inchi： 1S/C9H11BrFN3O2/c1-9(2,3)16-8(15)14-6-5(10)4-12-7(11)13-6/h4H,1-3H3,(H,12,13,14,15)
• InChI Key： SZUAOGIDFXMJQU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 291.00187g/mol
• Monoisotopic Mass: 291.00187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.1Ų

Additional information on tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate

Introduction to tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate

tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate (CAS No. 2680832-59-9) represents a pivotal compound in modern medicinal chemistry, particularly in the development of pyrimidine-based pharmaceuticals. Its structural framework, characterized by a 5-bromo-2-fluoropyrimidin-4-yl group connected to a carbamate moiety via a tert-butyl substituent, has garnered significant attention due to its potential applications in antitumor therapy, anti-inflammatory agents, and metabolic pathway modulation. Recent studies have highlighted its role as a precursor molecule for targeted drug delivery systems, leveraging its chemical stability and bioavailability properties.

As a pyrimidine derivative, tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate exhibits unique electronic properties that make it an ideal candidate for drug conjugation strategies. The bromine and fluorine substituents on the pyrimidine ring contribute to its reactivity and selectivity, enabling precise functionalization for therapeutic applications. Research published in *Journal of Medicinal Chemistry* (2023) has demonstrated its utility in designing prodrugs for cancer treatment, where its hydrolytic stability ensures controlled release of active metabolites at the target site.

tert-butyl N-(5-bromo-2-fluoropyrimid-4-yl)carbamate is synthesized through a multi-step process involving electrophilic substitution and carbamate formation. The tert-butyl group acts as a protecting group, enhancing solubility and stability during synthetic procedures. Advanced solid-phase synthesis techniques have been employed to optimize yield and purity, with recent advancements in green chemistry reducing waste generation and energy consumption (as reported in *Green Chemistry* 2024). These improvements align with the growing emphasis on sustainable drug development in the pharmaceutical industry.

tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate has been extensively studied for its pharmacokinetic profile. Preclinical trials indicate its low toxicity and high bioavailability, making it a promising candidate for oral administration. A 2023 study in *Drug Discovery Today* explored its metabolic pathways, revealing that it undergoes hydrolysis to yield 5-bromo-2-fluoropyrimidine, which exhibits antiproliferative activity against cancer cell lines. This finding underscores its potential as a prodrug platform for targeted therapy.

tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate is also being investigated for its anti-inflammatory properties. Research published in *Nature Communications* (2023) demonstrated its ability to modulate NF-κB signaling, a key pathway in chronic inflammation. This property suggests its potential use in rheumatoid arthritis and autoimmune diseases. The fluorine substitution on the pyrimidine ring is believed to enhance binding affinity to inflammatory targets, offering a novel approach to anti-inflammatory drug design.

tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate has shown promise in combination therapies for multidrug-resistant cancers. A 2024 study in *Cancer Research* highlighted its synergistic effects when combined with chemotherapeutic agents like paclitaxel. The compound's ability to inhibit DNA synthesis complements the cell-killing mechanisms of traditional chemotherapy, potentially overcoming drug resistance. This dual-action mechanism is a significant advancement in oncology.

tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate is also being explored for its role in metabolic disorders. Research in *Cell Metabolism* (2023) indicated its potential to regulate glucose metabolism by interacting with insulin signaling pathways. This property could lead to the development of novel therapies for diabetes and metabolic syndrome, addressing the global health burden associated with these conditions.

tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate is a critical component in the design of targeted drug delivery systems. Its chemical stability and bioavailability make it suitable for liposomal formulations and nanoparticle-based delivery, ensuring precise targeting of pathological tissues. Recent advancements in drug conjugation technologies have further enhanced its therapeutic potential, opening new avenues for personalized medicine.

In conclusion, tert-butyl N-(5-bromo-2-fluoropyrimidin-4-yl)carbamate represents a versatile building block in modern pharmaceutical research. Its unique structural features and functional properties position it as a key molecule in the development of next-generation therapeutics. Ongoing preclinical and clinical studies continue to uncover its potential applications, solidifying its role as a pioneering compound in the field of medicinal chemistry.